Dihydro Ketoprofen β-D-Glucuronide (Mixture of Diastereomers)
Dihydro Ketoprofen β-D-Glucuronide (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
849104-47-8
VCID:
VC0024258
InChI:
InChI=1S/C22H24O9/c1-28-21(27)20-18(25)17(24)19(26)22(31-20)30-15-7-4-12-8-13(10-29-16(12)9-15)11-2-5-14(23)6-3-11/h2-7,9,13,17-20,22-26H,8,10H2,1H3/t13?,17-,18-,19-,20?,22+/m0/s1
SMILES:
COC(=O)C1C(C(C(C(O1)OC2=CC3=C(CC(CO3)C4=CC=C(C=C4)O)C=C2)O)O)O
Molecular Formula:
C₂₂H₂₄O₉
Molecular Weight:
432.42
Dihydro Ketoprofen β-D-Glucuronide (Mixture of Diastereomers)
CAS No.: 849104-47-8
Reference Standards
VCID: VC0024258
Molecular Formula: C₂₂H₂₄O₉
Molecular Weight: 432.42
| CAS No. | 849104-47-8 |
|---|---|
| Product Name | Dihydro Ketoprofen β-D-Glucuronide (Mixture of Diastereomers) |
| Molecular Formula | C₂₂H₂₄O₉ |
| Molecular Weight | 432.42 |
| IUPAC Name | methyl (3S,4S,5S,6S)-3,4,5-trihydroxy-6-[[3-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-7-yl]oxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C22H24O9/c1-28-21(27)20-18(25)17(24)19(26)22(31-20)30-15-7-4-12-8-13(10-29-16(12)9-15)11-2-5-14(23)6-3-11/h2-7,9,13,17-20,22-26H,8,10H2,1H3/t13?,17-,18-,19-,20?,22+/m0/s1 |
| SMILES | COC(=O)C1C(C(C(C(O1)OC2=CC3=C(CC(CO3)C4=CC=C(C=C4)O)C=C2)O)O)O |
| Synonyms | 1-[3-(Hydroxyphenylmethyl)-α-methylbenzeneacetate]-β-D-glucopyranuronic Acid |
| PubChem Compound | 46781486 |
| Last Modified | Nov 11 2021 |
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